N-(2-(4-(dimethylamino)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)methanesulfonamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]methanesulfonamide
• InChI: InChI=1S/C21H29FN4O2S/c1-24(2)19-8-4-17(5-9-19)21(16-23-29(3,27)28)26-14-12-25(13-15-26)20-10-6-18(22)7-11-20/h4-11,21,23H,12-16H2,1-3H3
• InChI Key: KNBYVFILGYKEIF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNS(=O)(=O)C)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C21H29FN4O2S
• Molecular Weight: 420.5 g/mol

Description

N-(2-(4-(dimethylamino)phenyl)-2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C21H29FN4O2S and its molecular weight is 420.55. The purity is usually 95%.
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Scientific Research Applications

• Chemical Synthesis and Structural Analysis

  • Moskalik and Shainyan (2011) discussed the formation of trifluoro-N-[2-phenyl-2-(trifluoromethylsulfonylamino)ethyl]methanesulfonamide, highlighting the chemical synthesis processes and structural characteristics of related compounds (Moskalik & Shainyan, 2011).
  • Dey et al. (2015) conducted a structural study on nimesulidetriazole derivatives, including N-(2-phenoxy-4-(4-phenyl-1H-1,2,3-triazol-1-yl)phenyl)methanesulfonamide, analyzing their crystal structures and intermolecular interactions (Dey et al., 2015).

• Pharmacological and Biological Activities

  • Rajkumar, Kamaraj, and Krishnasamy (2014) explored the synthesis of 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives, evaluating their in vitro antimicrobial properties, which highlights the potential biological applications of these compounds (Rajkumar, Kamaraj, & Krishnasamy, 2014).
  • Lewkowski et al. (2016) synthesized a series of compounds bearing a 1-(fluorophenyl)piperazin-4-ylmethyl moiety, testing their affinity for serotonin receptors, indicating potential applications in neurological research (Lewkowski et al., 2016).

• Advanced Materials and Catalysis

  • Forrat, Ramón, and Yus (2007) discussed the catalytic enantioselective synthesis of (S)-(+)-1-(4-{2-[bis(4-fluorophenyl)methoxy]ethyl}piperazin-1-yl)-2-phenyl-2-propanol, demonstrating the role of such compounds in advanced material synthesis (Forrat, Ramón, & Yus, 2007).
  • Shakhmaev, Sunagatullina, and Zorin (2016) described the Fe-catalyzed synthesis of flunarizine and its (Z)-isomer, highlighting the importance of these compounds in catalytic processes (Shakhmaev, Sunagatullina, & Zorin, 2016).

• Antioxidant and Anti-Cancer Properties

  • Keefer (2010) discussed O-Arylated diazeniumdiolates with broad-spectrum anti-cancer activity, suggesting potential applications of related compounds in cancer research (Keefer, 2010).
  • Jin et al. (2010) synthesized analogues of N,N-dimethyl-4-(pyrimidin-2-yl)piperazine-1-sulfonamide with antioxidant properties, indicating potential applications in age-related diseases (Jin et al., 2010).

• Molecular Imaging and Drug Development

  • García et al. (2014) developed N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}carboxamides as PET tracers for serotonin 5-HT(1A) receptors, demonstrating the application of such compounds in molecular imaging (García et al., 2014).